Cas no 128293-66-3 (Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate)

Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate structure
128293-66-3 structure
Product Name:Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate
CAS No:128293-66-3
MF:C12H13N3O2
MW:231.250522375107
CID:1092240
PubChem ID:14488322
Update Time:2025-04-20

Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate
    • benzyl 4-amino-1-methylimidazole-2-carboxylate
    • Benzyl4-amino-1-methyl-1H-imidazole-2-carboxylate
    • 128293-66-3
    • 1H-Imidazole-2-carboxylic acid, 4-amino-1-methyl-, phenylmethyl ester
    • Inchi: 1S/C12H13N3O2/c1-15-7-10(13)14-11(15)12(16)17-8-9-5-3-2-4-6-9/h2-7H,8,13H2,1H3
    • InChI Key: WEYJTDNLYYGJMF-UHFFFAOYSA-N
    • SMILES: O(C(C1=NC(=CN1C)N)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.100776666g/mol
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.1Ų

Benzyl 4-amino-1-methyl-1H-imidazole-2-carboxylate Pricemore >>

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